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Compound of Interest

Compound Name: Ethyl henicosanoate

Cat. No.: B1601543 Get Quote

For immediate reference, ethyl henicosanoate, a long-chain fatty acid ester, is generally not

classified as hazardous waste. However, proper disposal procedures must be followed to

ensure laboratory safety and environmental compliance. This guide provides detailed steps for

the safe handling and disposal of ethyl henicosanoate in a research setting.

Researchers and laboratory personnel must adhere to their institution's specific waste

management policies. The following information is intended as a general guide and should be

supplemented with institution-specific protocols.

Chemical and Physical Properties
For safe handling and to inform proper disposal decisions, a summary of the known physical

and chemical properties of ethyl henicosanoate is provided below.
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Property Value

Molecular Formula C₂₃H₄₆O₂

Molecular Weight 354.6 g/mol

Appearance White solid (based on similar long-chain esters)

Melting Point

Not precisely determined; likely similar to related

compounds (e.g., Heneicosanoic acid: 74-76

°C)

Boiling Point Not precisely determined

Solubility Insoluble in water

Flash Point
> 110 °C / > 230 °F (for related compound

Heneicosanoic acid)[1]

Hazard Classification Not generally classified as hazardous[2]

Experimental Protocols
Hazardous Waste Determination:

The first critical step in the disposal of any chemical is to determine if it is a hazardous waste.

[3] Based on available safety data for ethyl henicosanoate and similar long-chain fatty acid

esters, it does not typically meet the criteria for ignitability, corrosivity, reactivity, or toxicity as

defined by the Environmental Protection Agency (EPA). However, it is the responsibility of the

waste generator to make this determination. Consult your institution's Environmental Health

and Safety (EHS) department for guidance and standard operating procedures for waste

determination.

Disposal Procedures
Step 1: Segregation and Collection

Collect waste ethyl henicosanoate in a dedicated, properly labeled, and sealed container.

Container: Use a non-leaking container that is compatible with the chemical.
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Labeling: The label should clearly identify the contents as "Ethyl Henicosanoate" and be

marked as "non-hazardous waste for disposal."[3]

Step 2: Storage

Store the sealed waste container in a designated waste accumulation area within the

laboratory. This area should be away from incompatible materials.

Step 3: Disposal Path

Do not dispose of solid ethyl henicosanoate in regular laboratory trash cans or sinks.[2]

Custodial staff are generally not trained to handle chemical waste.[2] Follow your institution's

guidelines for the disposal of non-hazardous solid chemical waste. This typically involves one

of the following procedures:

EHS Collection: Contact your institution's EHS department to arrange for the pickup of the

chemical waste.

Designated Dumpster: Some institutions may permit the disposal of clearly labeled, non-

hazardous solid waste directly into a specific dumpster designated for laboratory waste.[2]

Empty Containers:

Empty containers that previously held ethyl henicosanoate should have their labels defaced

or removed to indicate they no longer contain the chemical. These can then typically be

disposed of in the regular trash, provided no significant residue remains.[2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of ethyl
henicosanoate.

Caption: Workflow for the proper disposal of ethyl henicosanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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